Cas no 1443354-00-4 ((2-bromo-4-fluorophenyl)-cyclohexylmethanol)

• Product Name: (2-bromo-4-fluorophenyl)-cyclohexylmethanol
• CAS No: 1443354-00-4
• MF: C₁₃H₁₆BrFO
• MW: 287.167946815491
• MDL: MFCD16293542
• CID: 5180265
• PubChem ID: 91636325
• Update Time: 2026-03-05

(2-bromo-4-fluorophenyl)-cyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4-fluorophenyl)-cyclohexylmethanol

• MDL： MFCD16293542
• Inchi： 1S/C13H16BrFO/c14-12-8-10(15)6-7-11(12)13(16)9-4-2-1-3-5-9/h6-9,13,16H,1-5H2
• InChI Key： GTOSCWOLXXKIMD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1Br)(C1CCCCC1)O

Computed Properties

• Exact Mass: 286.03686g/mol
• Monoisotopic Mass: 286.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-bromo-4-fluorophenyl)-cyclohexylmethanol

Introduction to (2-bromo-4-fluorophenyl)-cyclohexylmethanol (CAS No. 1443354-00-4)

(2-bromo-4-fluorophenyl)-cyclohexylmethanol, identified by the CAS number 1443354-00-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and fluorine substituents on the aromatic ring, combined with a cyclohexylmethanol side chain, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's2-bromo-4-fluorophenyl moiety is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating effects that can influence the reactivity and binding affinity of the molecule. This feature has been exploited in the design of novel pharmacophores targeting various biological pathways. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In particular, thecyclohexylmethanol group provides a flexible, three-dimensional scaffold that can enhance solubility and metabolic stability, making it an attractive component for drug candidates. The combination of these structural elements has led to promising results in preclinical studies, where derivatives of this compound have shown efficacy in inhibiting specific enzymes involved in disease progression.

One of the most exciting applications of (2-bromo-4-fluorophenyl)-cyclohexylmethanol is in the development of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, and their dysregulation is associated with a wide range of diseases. Researchers have leveraged the compound's ability to selectively interact with GPCRs by modifying its core structure. This approach has led to the discovery of several lead compounds that are now undergoing further optimization for clinical use.

The bromine substituent on the aromatic ring is particularly valuable for medicinal chemists, as it serves as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents at specific positions on the ring, enabling the creation of libraries of compounds with tailored biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Thecyclohexylmethanol moiety also contributes to the compound's overall pharmacokinetic profile. Its presence can improve oral bioavailability by enhancing lipophilicity while minimizing hydrophilic interactions that might lead to rapid clearance. This balance is critical for developing drugs that can reach therapeutic levels in vivo and maintain efficacy over time.

Recent advances in computational chemistry have further enhanced the utility of (2-bromo-4-fluorophenyl)-cyclohexylmethanol. Molecular modeling studies have provided insights into how different conformations of this compound interact with biological targets at the atomic level. These insights have guided medicinal chemists in designing analogs with improved binding affinities and selectivity. For instance, simulations have shown that slight modifications to thecyclohexylmethanol group can significantly alter binding modes, leading to more potent inhibitors.

In addition to its role as an intermediate in drug synthesis, (2-bromo-4-fluorophenyl)-cyclohexylmethanol has been explored for its potential in materials science. Its unique structural features make it a candidate for developing organic semiconductors or liquid crystals. These materials are used in various applications, including electronic displays and optical devices. The ability to fine-tune electronic properties through structural modifications offers exciting possibilities for innovation in this field.

The compound's versatility extends to its use as a building block for more complex molecules. By incorporating (2-bromo-4-fluorophenyl) and (cyclohexylmethanol) fragments into larger scaffolds, researchers can create highly sophisticated structures with multiple functional groups arranged optimally for biological activity. This strategy has been particularly successful in developing antiviral agents, where precise spatial arrangement of functional groups is crucial for efficacy.

The synthesis of (2-bromo-4-fluorophenyl)-cyclohexylmethanol) itself presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined production processes, allowing for scalable synthesis on multi-kilogram quantities when needed.

Ongoing research continues to uncover new applications for this compound. Its unique combination of structural features makes it a valuable tool for both academic investigations and industrial drug development. As our understanding of biological pathways grows more sophisticated, compounds like (2-bromo-4-fluorophenyl)-(cyclohexylmethanol) will undoubtedly play an increasingly important role in shaping future therapies.